Cas no 158668-63-4 (Benzamide,N-(3-oxopropyl)-)

• Product Name: Benzamide,N-(3-oxopropyl)-
• CAS No: 158668-63-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 108967
• PubChem ID: 14921324
• Update Time: 2025-04-18

Benzamide,N-(3-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(3-oxopropyl)-
• N-(3-oxopropyl)benzamide
• Benzamide, N-(3-oxopropyl)-
• AKOS006319146
• DTXSID00565447
• N-(3-oxo-propyl)-benzamide
• 158668-63-4

• Inchi： 1S/C10H11NO2/c12-8-4-7-11-10(13)9-5-2-1-3-6-9/h1-3,5-6,8H,4,7H2,(H,11,13)
• InChI Key： AZQMNFAAZUVCHK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCCC=O

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17